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Compound of Interest

Compound Name: LY 344864 (S-enantiomer)

Cat. No.: B1139389

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of LY 344864 (S-enantiomer), a potent and selective 5-HT1F receptor agonist. The following
procedural guidance is designed to minimize exposure risk and ensure a safe laboratory
environment during all operational phases, including disposal.

Hazard Assessment and Occupational Exposure
Banding

Due to the high potency of LY 344864, indicated by its low nanomolar affinity (Ki of 6 nM) and
functional activity (EC50 of 3 nM), and the absence of a published Occupational Exposure Limit
(OEL), it is recommended to handle this compound under a high level of containment.[1] Based
on a performance-based exposure control limit approach, where compounds with limited
toxicological data are assigned a default handling category, LY 344864 should be treated as a
highly potent compound.[2]

Quantitative Data Summary
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Parameter Value Source
Molecular Formula C21H22FN30 [3]
Molecular Weight 351.42 g/mol [3]

CAS Number 186544-26-3 [3]

Ki (5-HT1F receptor) 6 nM [1]
EC50 3nM

) ) Assumed from general
Physical State Solid ) )
compound information

-20°C for 1 year, -80°C for 2
Storage Temperature [1]
years

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory
exposure. The required level of PPE is dictated by the specific handling operation.

PPE Requirements by Task
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work (Low

potential for aerosolization)

- Safety glasses with side
shields- Laboratory coat-
Closed-toe shoes- Nitrile

gloves

- Chemical-resistant apron

Handling of Powders/Solids
(e.g., weighing, aliquoting)

- Full-face respirator with P100
(or equivalent) cartridges-
Chemical-resistant disposable
suit or coveralls- Double-
gloving (e.g., nitrile or
neoprene)- Chemical-resistant

boots or shoe covers

- Head covering- Disposable

sleeves

Handling of Liquids/Solutions
(e.g., preparing solutions,

transfers)

- Chemical splash goggles and
face shield- Chemical-resistant
gloves (e.g., butyl rubber,
Viton®)- Chemical-resistant
apron over lab coat- Chemical-

resistant footwear

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &
Decontamination

- Chemical splash goggles and
face shield- Heavy-duty,
chemical-resistant gloves-
Waterproof or chemical-
resistant apron- Chemical-

resistant boots

- Respirator (if aerosols or

vapors are generated)

Spill Cleanup

- Full-face respirator with P100
(or equivalent) cartridges-
Chemical-resistant disposable
suit or coveralls- Double-
gloving (e.g., nitrile or
neoprene)- Chemical-resistant

boots or shoe covers

- Absorbent materials
compatible with the spilled

substance
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Operational Plan: Step-by-Step Handling
Procedures

All manipulations of LY 344864 should be performed within a designated and controlled area.
Engineering controls are the primary means of exposure reduction.

Experimental Workflow
e Preparation:

o Designate a specific handling area, such as a certified chemical fume hood, a ventilated
laminar flow enclosure, or a glove box isolator. For potent compounds, a glove box isolator
is the preferred engineering control.

o Ensure all necessary equipment, including PPE, is assembled and inspected before
commencing work.

o Minimize the quantity of the compound to be handled.
» Weighing (Solid Compound):

o Perform all weighing operations within the designated containment area (e.g., fume hood
or glove box).

o Use a disposable weigh boat or paper to avoid contamination of balances.
o Handle the compound gently to prevent aerosolization.
» Solution Preparation:
o Slowly add the solvent to the solid compound to prevent splashing.
o Conduct all solution preparation steps within the containment area.
e Post-Handling Decontamination:

o Decontaminate all work surfaces with an appropriate cleaning agent. A deactivating
solution, if available and validated, is preferred.
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o Clean all reusable equipment according to established laboratory procedures.
o Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.
o Dispose of single-use PPE in a designated hazardous waste container.

Logical Relationship for Safe Handling

Preparation

Designate Handling Area | | Proceed to

Handling (in Containment) Post-Handling

Proceed to
Assemble PPE } Weigh Solid Prepare Solution After Experiment -{ Decontaminate Surfaces }—b{ Decontaminate Equipment }—>
Minimize Quantity

Dispose of PPE

Click to download full resolution via product page
Caption: Workflow for the safe handling of potent compounds.

Disposal Plan

Proper disposal of LY 344864 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

Disposal Protocol
o Waste Segregation:

o Solid Waste: Dispose of unused solid LY 344864, contaminated weigh papers, pipette tips,
and single-use PPE in a dedicated, clearly labeled hazardous waste container.
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o Liquid Waste: Collect all solutions containing LY 344864 in a sealed, properly labeled
hazardous waste container. Do not mix with other waste streams unless compatibility has
been verified.

o Sharps Waste: Dispose of any contaminated needles or other sharps in a designated
sharps container.

o Container Labeling:

o All waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name "LY 344864 (S-enantiomer)".

o For liquid waste, list all solvents and their approximate concentrations.

o Storage of Waste:
o Store waste containers in a designated, secure area away from incompatible materials.
o Ensure containers are tightly sealed to prevent leaks or evaporation.

e Final Disposal:

o Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o High-temperature incineration is the recommended disposal method for many potent
pharmaceutical compounds.

o Do not dispose of LY 344864 down the drain or in regular trash.

Disposal Decision Pathway
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Determine Waste Type
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Solid Waste Liquid Waste Sharps
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Solid Waste Container Liquid Waste Container Container

Store in Designated
Secure Area

'
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Contractor Pickup

High-Temperature
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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